Cas no 1281380-87-7 (2-(methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid)

• Product Name: 2-(methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
• CAS No: 1281380-87-7
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 5207431
• Update Time: 2025-05-27

2-(methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(methoxymethyl)-6-oxo-
• 2-(methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid

• Inchi： 1S/C7H8N2O4/c1-13-3-5-8-4(7(11)12)2-6(10)9-5/h2H,3H2,1H3,(H,11,12)(H,8,9,10)
• InChI Key： KSGLUJMJPNTIQP-UHFFFAOYSA-N
• SMILES： O(C)CC1=NC(C(=O)O)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: -1.1
• Topological Polar Surface Area: 88

Additional information on 2-(methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid

Introduction to 2-(methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 1281380-87-7)

2-(methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 1281380-87-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and functional groups, holds potential for various applications, including as an intermediate in the synthesis of bioactive molecules and as a lead compound in drug discovery.

The chemical structure of 2-(methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid consists of a pyrimidine ring with a methoxymethyl substituent at the 2-position and a carboxylic acid group at the 4-position. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for further investigation. The methoxymethyl group can enhance solubility and stability, while the carboxylic acid group can participate in various chemical reactions, such as esterification and amidation.

Recent studies have highlighted the potential of 2-(methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the methoxymethyl substituent played a crucial role in enhancing the antiviral efficacy by improving cellular uptake and reducing cytotoxicity.

In another study, published in the European Journal of Medicinal Chemistry, scientists explored the use of 2-(methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid as a scaffold for designing anti-inflammatory drugs. The results showed that certain derivatives demonstrated significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as COX-2 and LOX. These findings suggest that this compound could serve as a valuable starting point for developing new anti-inflammatory therapies.

The synthetic accessibility of 2-(methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. A recent review article in Organic & Biomolecular Chemistry detailed several efficient synthetic routes for preparing this compound and its derivatives. One notable method involves a one-pot multicomponent reaction using readily available starting materials, which simplifies the synthesis process and reduces overall costs.

Beyond its potential as a therapeutic agent, 2-(methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid has also been investigated for its utility as an analytical reagent. A study published in Analytical Chemistry reported that this compound can be used as a derivatizing agent for improving the detection sensitivity of certain analytes in chromatographic analyses. The high reactivity and selectivity of this reagent make it particularly useful for trace analysis applications.

In conclusion, 2-(methoxymethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 1281380-87-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups offer opportunities for developing novel therapeutic agents with improved efficacy and reduced side effects. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and researchers alike.